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Compound of Interest

Compound Name: (R)-trichostatic acid

CAS No.: 114127-18-3

Cat. No.: B1248798

Get Quote

Executive Summary
Topic: (R)-Trichostatic Acid (TS Acid) CAS: 114127-18-3 Role: Primary Metabolite, Synthetic

Precursor, and Pharmacophore Negative Control

(R)-Trichostatic acid represents the carboxylic acid congener of the potent histone

deacetylase (HDAC) inhibitor Trichostatin A (TSA).[1] While TSA is a canonical tool compound

in epigenetics, (R)-trichostatic acid serves a critical counter-role: it is the biologically inactive

metabolite resulting from the oxidative deamination of the hydroxamic acid warhead.

For drug development professionals, understanding (R)-trichostatic acid is essential for three

reasons:

Pharmacokinetics (PK): It is the primary marker of TSA clearance and metabolic instability in

vivo.

Structure-Activity Relationship (SAR): It demonstrates the absolute necessity of the

hydroxamic acid zinc-binding group (ZBG) for HDAC inhibition.
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Biosynthesis: It is the immediate precursor in the Streptomyces biosynthetic pathway,

accepting the hydroxylamine moiety to form TSA.

Part 1: Chemical Architecture & Properties
Structural Analysis
(R)-trichostatic acid shares the identical chiral linker and "cap" group with TSA but lacks the

"warhead."

Cap Group:

-dimethylaminophenyl (provides hydrophobic interaction at the enzyme surface).

Linker:

-unsaturated diene (rigid spacer).

Stereochemistry: The C6 position possesses the (R) configuration, identical to natural TSA.

Functional Group: Carboxylic acid (COOH) replaces the Hydroxamic acid (CONHOH) of

TSA.

Physicochemical Data Table
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Property Value / Description

IUPAC Name
(2E,4E,6R)-7-[4-(dimethylamino)phenyl]-4,6-

dimethyl-7-oxohepta-2,4-dienoic acid

Molecular Formula

C

H

NO

Molecular Weight 287.35 g/mol

Physical State
White to off-white crystalline solid (Commercial

grades may vary)

Solubility
Soluble in MeOH, DMSO, Ethanol; Poorly

soluble in water

Optical Rotation (c=1, MeOH)

pKa (Calc) ~4.5 (Carboxylic acid)

Stability
Stable in solid state; susceptible to Michael

addition at the diene in solution

Part 2: Biological Significance & Mechanism[4]
The "Zinc-Binding" Switch
The potency difference between TSA and (R)-trichostatic acid is a textbook example of

pharmacophore validation.

TSA (Active): The hydroxamic acid group forms a bidentate chelate with the Zn

ion at the bottom of the HDAC catalytic pocket.

Trichostatic Acid (Inactive): The carboxylic acid can coordinate Zn

but does so much more weakly (monodentate or bridging) and lacks the hydrogen bond
donor capability of the hydroxamic -NH- group. Consequently, (R)-trichostatic acid exhibits
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negligible HDAC inhibitory activity (IC

> 10

M) compared to TSA (IC

~ 2 nM).

Metabolic Pathway (In Vivo Clearance)
In murine and human hepatocyte models, TSA is rapidly cleared (

min). The primary route is the hydrolysis/oxidative deamination of the hydroxamic acid to (R)-
trichostatic acid, rendering the molecule inactive. This rapid conversion is a major limitation of
hydroxamate-based drugs.

Visualization: Metabolic Fate & Biosynthesis
The following diagram illustrates the dual role of (R)-trichostatic acid as both a biosynthetic

precursor and a catabolic product.
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Figure 1: The metabolic life-cycle of Trichostatin A, highlighting (R)-trichostatic acid as the

central pivot between biosynthesis and inactivation.[2][3][4][5]

Part 3: Experimental Protocols
Protocol: Preparation of (R)-Trichostatic Acid Standard
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Purpose: To generate an analytical standard for PK studies using commercially available TSA.

Materials:

Trichostatin A (Sigma/Merck, >98%)

1M Hydrochloric Acid (HCl)[6]

Ethyl Acetate (EtOAc)

HPLC-grade Methanol

Methodology:

Dissolution: Dissolve 5 mg of TSA in 1 mL of Methanol.

Hydrolysis: Add 1 mL of 1M HCl.

Incubation: Heat the mixture at 60°C for 2 hours. Note: The hydroxamic bond is labile under

acidic conditions and heat.

Extraction: Cool to room temperature. Dilute with 5 mL water. Extract 3x with 5 mL EtOAc.

Isolation: Combine organic layers, dry over Na

SO

, and concentrate in vacuo.

Validation: Verify conversion by TLC (SiO

, 5% MeOH in DCM). The acid will run lower (more polar) than TSA.

Protocol: HPLC Separation (Metabolic Stability Assay)
Purpose: To quantify the conversion of TSA to Trichostatic Acid in plasma or hepatocyte

incubations.

System: Agilent 1200 or equivalent with UV/Vis or Mass Spec detection. Column: C18 Reverse

Phase (e.g., Zorbax Eclipse Plus, 3.5
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m, 4.6 x 100 mm).

Mobile Phase:

A: Water + 0.1% Formic Acid

B: Acetonitrile + 0.1% Formic Acid

Gradient:

Time (min) % B Flow (mL/min)

0.0 10 1.0

8.0 90 1.0

10.0 90 1.0

| 10.1 | 10 | 1.0 |

Detection:

UV: 280 nm (detects the conjugated diene system).

MS (ESI+):

TSA: [M+H]

= 303.2

Trichostatic Acid: [M+H]

= 288.2 (Fragment ions: 174, 188).

Expected Result: TSA elutes later (more hydrophobic) than Trichostatic Acid. In a plasma

stability assay, the TSA peak (RT ~6-7 min) will decrease, and the Trichostatic Acid peak (RT

~4-5 min) will appear and increase over time.

Part 4: Future Outlook & Applications
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While (R)-trichostatic acid is not a therapeutic candidate itself, it remains a vital "negative

control" probe in the design of novel HDAC inhibitors.

Prodrug Design: Researchers are exploring ester-masked derivatives of trichostatic acid that

can be hydrolyzed intracellularly to release active agents, or conversely, using the acid

scaffold to attach novel ZBGs (e.g., benzamides, thiols) to improve metabolic stability.

Biosynthetic Engineering: Manipulation of the Streptomyces gene cluster (TsnB) responsible

for converting the acid to the hydroxamate could yield "unnatural" TSA analogs with altered

alkyl chains or cap groups.
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Physical Properties: PubChem Compound Summary for CID 11380658, (R)-Trichostatic
Acid.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Trichostatin-A
https://pubchem.ncbi.nlm.nih.gov/compound/11380658
https://pubchem.ncbi.nlm.nih.gov/compound/11380658
https://pubs.acs.org/doi/10.1021/jacs.7b02071
https://pubs.acs.org/doi/pdf/10.1021/ol9029116
https://pubmed.ncbi.nlm.nih.gov/20104892/
https://pubmed.ncbi.nlm.nih.gov/20104892/
https://www.selleckchem.com/products/tsa-trichostatin-a-hdac-inhibitor.html
https://pubmed.ncbi.nlm.nih.gov/15269190/
https://pubmed.ncbi.nlm.nih.gov/15269190/
https://www.benchchem.com/product/b1248798/docs#r-trichostatic-acid-chemical-architecture-metabolic-significance-and-analytical-profiling
https://www.benchchem.com/product/b1248798/docs#r-trichostatic-acid-chemical-architecture-metabolic-significance-and-analytical-profiling
https://www.benchchem.com/product/b1248798/docs#r-trichostatic-acid-chemical-architecture-metabolic-significance-and-analytical-profiling
https://www.benchchem.com/product/b1248798/docs#r-trichostatic-acid-chemical-architecture-metabolic-significance-and-analytical-profiling
https://www.benchchem.com/product/b1248798?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1248798?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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